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Compound of Interest

Compound Name: 2,5-Dimethylbenzoic acid

Cat. No.: B030941 Get Quote

Technical Guide: 2,5-Dimethylbenzoic Acid
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the molecular properties of 2,5-
Dimethylbenzoic acid, a dimethylbenzoic acid where the two methyl groups are located at

positions 2 and 5.[1] It is a metabolite of pseudocumene (1,2,4-trimethylbenzene).[2]

Molecular Data
The fundamental molecular characteristics of 2,5-Dimethylbenzoic acid are summarized

below. This data is essential for a variety of applications, including analytical chemistry, reaction

stoichiometry, and formulation development.
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Parameter Value Source

Molecular Formula C₉H₁₀O₂ PubChem[1], NIST[3][4]

Molecular Weight 150.17 g/mol PubChem[1]

150.1745 g/mol NIST[3][4]

Exact Mass 150.068079557 Da PubChem[1]

IUPAC Name 2,5-dimethylbenzoic acid PubChem[1]

CAS Registry Number 610-72-0 NIST[3][4]

Synonyms
Isoxylic acid, 2-Carboxy-1,4-

dimethylbenzene
NIST[3][4]

Experimental Protocols
This document focuses on the intrinsic molecular properties of 2,5-Dimethylbenzoic acid. As

such, detailed experimental protocols for its synthesis or use in signaling pathways are not

within the scope of this guide. For purification methods, a common procedure involves steam

distillation followed by crystallization from ethanol or water.[2]

Visualized Molecular Information
The following diagram provides a logical representation of the key molecular identifiers for 2,5-
Dimethylbenzoic acid.
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Caption: Core molecular properties of 2,5-Dimethylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,5-Dimethylbenzoic acid | C9H10O2 | CID 11892 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2,5-Dimethylbenzoic acid | 610-72-0 [chemicalbook.com]

3. Benzoic acid, 2,5-dimethyl- [webbook.nist.gov]

4. Benzoic acid, 2,5-dimethyl- [webbook.nist.gov]

To cite this document: BenchChem. [2,5-Dimethylbenzoic acid molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030941#2-5-dimethylbenzoic-acid-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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